Cas no 135355-96-3 ((E)-4-tert-butoxy-4-oxo-but-2-enoic acid)

(E)-4-tert-butoxy-4-oxo-but-2-enoic acid structure
135355-96-3 structure
Product Name:(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
CAS No:135355-96-3
MF:C8H12O4
MW:172.178483009338
MDL:MFCD08669525
CID:1060353
PubChem ID:5797551
Update Time:2025-04-20

(E)-4-tert-butoxy-4-oxo-but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • Fumaric Acid tert-Butyl Ester
    • Fumaric acid mono-tert-butyl ester
    • (E)-4-(tert-Butoxy)-4-oxobut-2-enoic acid
    • C8H12O4
    • AK315839
    • 4-(TERT-BUTOXY)-4-OXOBUT-2-ENOIC ACID
    • (E)-4-[(2-methylpropan-2-yl)oxy]-4-oxobut-2-enoic acid
    • Fumaric acid mono-t-butyl ester
    • 2-Butenedioic acid (2E)-, 1-(1,1-dimethylethyl) ester
    • BAXKSCVINAKVNE-SNAWJCMRSA-N
    • 3911AD
    • (E)-4-tert-butoxy-4-oxo-but-2-enoic acid
    • SCHEMBL642105
    • CS-0131262
    • 120515-28-8
    • EN300-4285682
    • 45022-27-3
    • A1-50278
    • 4-(TERT-BUTOXY)-4-OXOBUT-2-ENOICACID
    • MFCD08669525
    • (2E)-2-Butenedioic Acid Mono(1,1-dimethylethyl) Ester; (E)-4-tert-Butoxy-4-oxobut-2-enoic Acid
    • AS-64842
    • (2E)-4-(TERT-BUTOXY)-4-OXOBUT-2-ENOIC ACID
    • DB-254876
    • A904792
    • Fumaric Acid tert-Butyl Ester (>90%)
    • 135355-96-3
    • AKOS006289274
    • SCHEMBL1964699
    • (E)-4-TERT-BUTOXY-4-OXOBUT-2-ENOIC ACID
    • A11448
    • MDL： MFCD08669525
    • Inchi： 1S/C8H12O4/c1-8(2,3)12-7(11)5-4-6(9)10/h4-5H,1-3H3,(H,9,10)/b5-4+
    • InChI Key： BAXKSCVINAKVNE-SNAWJCMRSA-N
    • SMILES： O(C(/C=C/C(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 172.07355886g/mol
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 0.9

(E)-4-tert-butoxy-4-oxo-but-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E899488-5g
(E)-4-(tert-Butoxy)-4-oxobut-2-enoic acid
 135355-96-3 ≥95%
5g
 4,517.10 2021-05-17
TRC
F500395-500mg
Fumaric Acid tert-Butyl Ester (>90%)
 135355-96-3
500mg
 $ 138.00 2023-09-07
TRC
F500395-5g
Fumaric Acid tert-Butyl Ester (>90%)
 135355-96-3
5g
 $ 1052.00 2023-09-07
TRC
F500395-25g
Fumaric Acid tert-Butyl Ester (>90%)
 135355-96-3
25g
 $ 1869.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
089531-1g
(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
 135355-96-3
1g
 5933.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
089531-5g
(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
 135355-96-3
5g
 14402.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZN931-200mg
(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
 135355-96-3 95+%
200mg
 249.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
089531-1g
(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
 135355-96-3
1g
 5933CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
089531-5g
(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
 135355-96-3
5g
 14402CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZN931-1g
(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
 135355-96-3 95+%
1g
 1084.0CNY 2021-07-13

(E)-4-tert-butoxy-4-oxo-but-2-enoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:135355-96-3)(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
Order Number:A904792
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:18
Price ($):178.0/338.0/843.0
Email:sales@amadischem.com

(E)-4-tert-butoxy-4-oxo-but-2-enoic acid Related Literature

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135355-96-3 ((E)-4-tert-butoxy-4-oxo-but-2-enoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:135355-96-3)(E)-4-tert-butoxy-4-oxo-but-2-enoic acid
A904792
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):178.0/338.0/843.0
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